Cas no 1807264-98-7 (2-Cyano-5-difluoromethyl-4-methylbenzoic acid)

• Product Name: 2-Cyano-5-difluoromethyl-4-methylbenzoic acid
• CAS No: 1807264-98-7
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 5003754
• Update Time: 2025-06-09

2-Cyano-5-difluoromethyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-difluoromethyl-4-methylbenzoic acid

• Inchi： 1S/C10H7F2NO2/c1-5-2-6(4-13)8(10(14)15)3-7(5)9(11)12/h2-3,9H,1H3,(H,14,15)
• InChI Key： LWTWHPBNAWOTOV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(C#N)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-5-difluoromethyl-4-methylbenzoic acid

Research Briefing on 2-Cyano-5-difluoromethyl-4-methylbenzoic Acid (CAS: 1807264-98-7)

2-Cyano-5-difluoromethyl-4-methylbenzoic acid (CAS: 1807264-98-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Cyano-5-difluoromethyl-4-methylbenzoic acid as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its difluoromethyl and cyano functional groups contribute to its reactivity, making it a valuable building block for the development of bioactive molecules. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of enzyme inhibitors targeting metabolic pathways in pathogenic bacteria.

In terms of synthetic methodology, advancements have been made in the efficient production of 2-Cyano-5-difluoromethyl-4-methylbenzoic acid through catalytic fluorination and cyanation reactions. A study by Li et al. (2024) reported a high-yield, one-pot synthesis route using palladium catalysis, which significantly reduces production costs and environmental impact compared to traditional methods.

The compound's biological activity has been explored in various contexts. For instance, it has shown promising inhibitory effects on specific cytochrome P450 enzymes, as detailed in a recent Bioorganic & Medicinal Chemistry Letters publication (2024). This property is particularly relevant for the development of drugs targeting metabolic disorders and infectious diseases.

Furthermore, computational studies have provided insights into the molecular interactions of 2-Cyano-5-difluoromethyl-4-methylbenzoic acid with biological targets. Molecular docking simulations revealed strong binding affinities to proteins involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development (Journal of Chemical Information and Modeling, 2023).

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research is focused on structural modifications to improve solubility and bioavailability while maintaining target specificity. Collaborative efforts between academic and industrial researchers are underway to address these limitations.

In conclusion, 2-Cyano-5-difluoromethyl-4-methylbenzoic acid represents a versatile chemical entity with broad applications in medicinal chemistry and agrochemical development. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable tool in the discovery of next-generation therapeutics. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.